Cas no 1935186-93-8 (5-bromo-7-iodo-1H-indazol-3-amine)

5-Bromo-7-iodo-1H-indazol-3-amine is a halogenated indazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring bromine and iodine substituents, enhances reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for synthesizing complex heterocyclic compounds. The presence of the 3-amino group further expands its utility in derivatization and functionalization processes. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors and other biologically active molecules. High purity and well-defined reactivity ensure consistent performance in synthetic applications. Its stability under standard conditions facilitates handling and storage in laboratory settings.
5-bromo-7-iodo-1H-indazol-3-amine structure
1935186-93-8 structure
Product Name:5-bromo-7-iodo-1H-indazol-3-amine
CAS No:1935186-93-8
MF:C7H5BrIN3
MW:337.943172216415
MDL:MFCD28559195
CID:5521281
PubChem ID:91799027
Update Time:2026-03-10

5-bromo-7-iodo-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-broMo-7-iodo-1H-indazol-3-aMine
    • 3-Amino-5-bromo-7-iodo-1H-indazole
    • 1H-Indazol-3-amine, 5-bromo-7-iodo-
    • AS-79045
    • 1935186-93-8
    • MFCD28559195
    • SCHEMBL18130776
    • CS-0138193
    • SY264825
    • 5-bromo-7-iodo-1H-indazol-3-amine
    • MDL: MFCD28559195
    • Inchi: 1S/C7H5BrIN3/c8-3-1-4-6(5(9)2-3)11-12-7(4)10/h1-2H,(H3,10,11,12)
    • InChI Key: JVPYZLHZBATMEP-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(Br)C=C2I)C(N)=N1

Computed Properties

  • Exact Mass: 336.87116g/mol
  • Monoisotopic Mass: 336.87116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54.7Ų

5-bromo-7-iodo-1H-indazol-3-amine Pricemore >>

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